Cas no 1019534-84-9 (Benzyl1-(thiophen-2-yl)ethylamine)

Benzyl1-(thiophen-2-yl)ethylamine structure
1019534-84-9 structure
Product Name:Benzyl1-(thiophen-2-yl)ethylamine
CAS No:1019534-84-9
MF:C13H15NS
MW:217.32990193367
MDL:MFCD11140751
CID:2859534
Update Time:2025-07-26

Benzyl1-(thiophen-2-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

    • benzyl[1-(thiophen-2-yl)ethyl]amine
    • N-benzyl-1-thiophen-2-ylethanamine
    • Z86168337
    • Benzyl1-(thiophen-2-yl)ethylamine
    • MDL: MFCD11140751
    • Inchi: 1S/C13H15NS/c1-11(13-8-5-9-15-13)14-10-12-6-3-2-4-7-12/h2-9,11,14H,10H2,1H3
    • InChI Key: QUUMHQDUGIQJST-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C(C)NCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 217.092521g/mol
  • Monoisotopic Mass: 217.092521g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 217.33g/mol
  • XLogP3: 2.9
  • Topological Polar Surface Area: 40.3

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 318.1±22.0 °C at 760 mmHg
  • Flash Point: 146.2±22.3 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

Benzyl1-(thiophen-2-yl)ethylamine Security Information

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